Cas no 1785126-63-7 (2-Chloro-3-fluoro-4-methylbenzaldehyde)

• Product Name: 2-Chloro-3-fluoro-4-methylbenzaldehyde
• CAS No: 1785126-63-7
• MF: C₈H₆ClFO
• MW: 172.584044933319
• CID: 5006717
• Update Time: 2025-05-24

2-Chloro-3-fluoro-4-methylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-fluoro-4-methylbenzaldehyde

• Inchi： 1S/C8H6ClFO/c1-5-2-3-6(4-11)7(9)8(5)10/h2-4H,1H3
• InChI Key： HKUIWPPUURJWSL-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)C=CC(C)=C1F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 151
• XLogP3: 2.5
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 2-Chloro-3-fluoro-4-methylbenzaldehyde

2-Chloro-3-Fluoro-4-Methylbenzaldehyde: A Comprehensive Overview

The compound 2-Chloro-3-Fluoro-4-Methylbenzaldehyde (CAS No. 1785126-63-7) is a chemically synthesized aromatic aldehyde with a unique substitution pattern on the benzene ring. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The structure of 2-Chloro-3-Fluoro-4-Methylbenzaldehyde consists of a benzene ring substituted with a chlorine atom at position 2, a fluorine atom at position 3, and a methyl group at position 4, along with an aldehyde group at position 1. This substitution pattern imparts unique electronic and steric properties to the molecule, making it a valuable substrate for further chemical modifications.

Recent studies have highlighted the importance of halogenated aromatic aldehydes like 2-Chloro-3-Fluoro-4-Methylbenzaldehyde in medicinal chemistry. The presence of electron-withdrawing groups such as chlorine and fluorine enhances the reactivity of the aldehyde group, making it more susceptible to nucleophilic attacks. This property has been exploited in the synthesis of bioactive molecules, including antibiotics and anticancer agents. For instance, researchers have reported the use of 2-Chloro-3-Fluoro-4-Methylbenzaldehyde as a precursor in the synthesis of heterocyclic compounds, which are known for their potent biological activities.

In addition to its role in drug discovery, 2-Chloro-3-Fluoro-4-Methylbenzaldehyde has also found applications in the field of agrochemicals. The compound's ability to act as an effective fungicide has been demonstrated in several studies. Its unique combination of electron-withdrawing and electron-donating groups allows it to disrupt fungal cell membranes, making it a promising candidate for developing eco-friendly pesticides. Furthermore, the compound's stability under various environmental conditions ensures its long-term efficacy in agricultural settings.

The synthesis of 2-Chloro-3-Fluoro-4-Methylbenzaldehyde involves a multi-step process that typically starts with the chlorination and fluorination of methylbenzaldehyde derivatives. Recent advancements in catalytic methods have enabled chemists to achieve higher yields and better selectivity in these reactions. For example, the use of transition metal catalysts such as palladium(II) complexes has been shown to facilitate the substitution reactions required for constructing the desired aromatic aldehyde structure.

From an environmental perspective, understanding the fate and transport of 2-Chloro-3-fluoro-4-methylbenzaldehyde is crucial for assessing its potential impact on ecosystems. Studies have shown that the compound undergoes rapid degradation under sunlight exposure due to its conjugated system, which makes it less persistent in the environment compared to other halogenated compounds. However, further research is needed to evaluate its bioaccumulation potential and toxicity profile.

In conclusion, 2-Chloro-3-fluoro-4-methylbenzaldehyde (CAS No. 1785126-63-7) is a versatile compound with significant potential in various scientific and industrial applications. Its unique chemical properties and reactivity make it an attractive target for further research and development. As new studies continue to emerge, this compound is expected to play an increasingly important role in advancing modern chemistry and related disciplines.